Cas no 821-10-3 (1,4-Dichloro-2-butyne)

1,4-Dichloro-2-butyne structure
1,4-Dichloro-2-butyne structure
Product Name:1,4-Dichloro-2-butyne
CAS No:821-10-3
MF:C4H4Cl2
MW:122.98055934906
MDL:MFCD00000981
CID:39965
PubChem ID:13182
Update Time:2024-10-27

1,4-Dichloro-2-butyne Chemical and Physical Properties

Names and Identifiers

    • 1,4-Dichlorobut-2-yne
    • Dichlorobutyne
    • 1,4-Dichloro-2-butyne
    • 2-Butyne, 1,4-dichloro-
    • 1,4-Dichlorobutyne
    • 1,4-dichloro-but-2-yne
    • RCHDLEVSZBOHOS-UHFFFAOYSA-N
    • C4H4Cl2
    • NSC30603
    • 2-Butyne,4-dichloro-
    • 1,4-dichloro-2-butine
    • 1,4 dichloro-2-butyne
    • WLN: G2UU2G
    • KSC448Q8R
    • KM2105
    • SBB067310
    • TRA0059831
    • CS-W
    • 1,4-Dichloro-2-butyne (ACI)
    • Bis(chloromethyl)acetylene
    • NSC 30603
    • F0001-2105
    • DTXSID0061165
    • AS-17820
    • D1528
    • FT-0606860
    • NS00038166
    • SCHEMBL246902
    • 4-01-00-00973 (Beilstein Handbook Reference)
    • 1,4-Dichloro-2-butyne, 99%
    • H11321
    • 1,4-dichlorobut-1-yne;1,4-Dichloro-2-butyne
    • AKOS005255095
    • EN300-129543
    • SB38873
    • CS-W013542
    • A840249
    • BRN 0635740
    • 821-10-3
    • NSC-30603
    • AI3-26930
    • EINECS 212-474-8
    • 9QW8CV4W9J
    • MFCD00000981
    • 1,4Dichlorobutyne
    • 1,4-Dichloro-2-butyne; 1,4-Dichlorobutyne; Bis(chloromethyl)acetylene; NSC 30603;
    • 2Butyne, 1,4dichloro
    • 1,4Dichlorobut2yne
    • DTXCID0048264
    • MDL： MFCD00000981
    • Inchi： 1S/C4H4Cl2/c5-3-1-2-4-6/h3-4H2
    • InChI Key： RCHDLEVSZBOHOS-UHFFFAOYSA-N
    • SMILES： ClCC#CCCl
    • BRN： 0635740

Computed Properties

  • Exact Mass: 121.96900
  • Monoisotopic Mass: 121.969006
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 66
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.258 g/mL at 25 °C(lit.)
  • Melting Point: -34.5
  • Boiling Point: 166°C(lit.)
  • Flash Point: Fahrenheit: 320 ° f
    Celsius: 160 ° c
  • Refractive Index: n20/D 1.505(lit.)
  • PSA: 0.00000
  • LogP: 1.46740
  • Sensitiveness: Light Sensitive
  • Solubility: Not determined

1,4-Dichloro-2-butyne Security Information

  • Symbol: GHS07
  • Prompt：dangerous
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：UN 2810
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36-S45-S38-S36/37/39-S28A
  • FLUKA BRAND F CODES：8-10
  • RTECS：ER9600000
  • Hazardous Material Identification： Xi
  • HazardClass：9
  • PackingGroup：II
  • Storage Condition：0-10°C
  • Safety Term：6.1
  • Packing Group：II
  • Risk Phrases：R23/24/25; R36/37/38; R40

1,4-Dichloro-2-butyne Customs Data

  • HS CODE：29032900
  • Customs Data：

    China Customs Code:

    2903299090

    Overview:

    HS: 2903299090. Unsaturated chlorinated derivatives of other acyclic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903299090 other unsaturated chlorinated derivatives of acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

1,4-Dichloro-2-butyne Pricemore >>

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1,4-Dichloro-2-butyne Production Method

Production Method 1

821-10-3 821-10-3
13280-07-4 13280-07-4
Reaction Conditions
1.1 Reagents: Triethylamine ,  Thionyl chloride Solvents: Dichloromethane ;  1 h, 10 °C; 15 min, 10 °C; 10 °C → rt; overnight, rt
Reference
Cyclopropyl building blocks for organic synthesis, 131. Palladium-catalyzed bicyclization with carbonyl insertion of alkenyl-tethered propargyl carbonates towards a scalable synthesis of various 2-(bicyclo[3.1.0]hex-1-yl)acrylates
Bagutski, Viktor; et al, Advanced Synthesis & Catalysis, 2006, 348(15), 2133-2147

Production Method 2

821-10-3 821-10-3
Reaction Conditions
1.1 Reagents: Pyridine ,  Thionyl chloride Solvents: Benzene ;  1 h, 0 °C; 0 °C → rt; 12 h, rt
Reference
New convenient synthetic method of 2-butyne-1,4-diol derivatives
Cheng, Jin-sheng; et al, Guangzhou Huaxue, 2003, 28(1), 1-4

Production Method 3

821-10-3 821-10-3
Reaction Conditions
1.1 Reagents: Pyridine ,  Thionyl chloride Solvents: Pyridine
Reference
Organosilanes: Synthesis and reactivlty directed towards annulations
Harris, Paul Wlliam Richard, 1999, , ,

Production Method 4

821-10-3 821-10-3
Reaction Conditions
1.1 Reagents: Thionyl chloride Catalysts: Dimethylformamide ;  10 h, cooled
Reference
Synthesis of 1,4-dichloro-2-butyne
Shi, Zhaocai; et al, Guangdong Huagong, 2010, 37(4),

Production Method 5

16669-40-2 16669-40-2
821-10-3 821-10-3
Reaction Conditions
Reference
Synthesis by substitution of oxygen functionalities
Margaretha, P., Science of Synthesis, 2007, 35, 63-94

Production Method 6

821-10-3 821-10-3
13280-07-4 13280-07-4
Reaction Conditions
1.1 Reagents: Pyridine ,  Thionyl chloride Solvents: Benzene ;  5 h, 0 °C; overnight, 0 °C
Reference
Ketyl-Allene Cyclizations Promoted by Samarium(II) Iodide
Molander, Gary A.; et al, Journal of Organic Chemistry, 2005, 70(7), 2622-2626

Production Method 7

821-10-3 821-10-3
13280-07-4 13280-07-4
Reaction Conditions
1.1 Reagents: Pyridine ,  Thionyl chloride Solvents: Benzene
Reference
Synthesis of 2,2,4-triphenyl-3-propenoyl-3,4-dihydro-2H-benzopyran via a lithiated allene
Adegoke, E. A.; et al, Journal of Heterocyclic Chemistry, 1986, 23(4), 1195-8

1,4-Dichloro-2-butyne Raw materials

1,4-Dichloro-2-butyne Preparation Products

1,4-Dichloro-2-butyne Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:821-10-3)1,4-Dichloro-2-butyne
Order Number:sfd916
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
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Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:821-10-3)1,4-二氯-2-丁炔
Order Number:LE2441551
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:37
Price ($):discuss personally
Email:18501500038@163.com

1,4-Dichloro-2-butyne Related Literature

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Suzhou Senfeida Chemical Co., Ltd
(CAS:821-10-3)1,4-Dichloro-2-butyne
sfd916
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:821-10-3)1,4-二氯-2-丁炔
LE2441551
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email